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Compound of Interest

Compound Name: Indium(i)iodide

Cat. No.: B13145209

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the orthorhombic crystal
structure of indium(l) iodide (Inl). The information presented herein is curated for researchers,
scientists, and professionals in drug development who require a detailed understanding of this
compound's solid-state characteristics. This document summarizes key crystallographic data,
outlines experimental methodologies for its synthesis and characterization, and visualizes the
procedural workflow.

Crystallographic Data Summary

Indium(l) iodide crystallizes in a brown-red solid form with a layered orthorhombic structure.[1]
[2] The arrangement of atoms in the crystal lattice is crucial for understanding its physical and
chemical properties, which are of interest in various applications, including as a semiconductor
material for radiation detection.[2][3] The key crystallographic parameters for orthorhombic Inl
are summarized in the tables below.

Lattice Parameters

The unit cell dimensions of orthorhombic indium(l) iodide have been determined through X-ray
diffraction techniques.[1][4][5] These parameters define the size and shape of the repeating
unit in the crystal lattice.
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Lattice Parameter Value (A) Reference
a 4.75 - 4.7630(5) [1][41[5]
b 12.76 - 12.792(1) [1][4][5]
c 4.91 - 4.9124(4) [1][41[5]

Crystal System and Space Group

The crystal structure is characterized by its symmetry elements, which are mathematically
described by the space group.

Property Description Reference
Crystal System Orthorhombic [1][2]
Space Group Cmcm (No. 63) [1][6]

Atomic Coordinates and Bonding Information

The structure consists of two-dimensional sheets of Inl oriented in the (0, 1, 0) direction.[6]
Within these layers, each indium ion (In1*) is coordinated to five iodide ions (I1*7), forming a
network of corner and edge-sharing Inls square pyramids.[6]

Bond Bond Length (A) Reference
In-1 (shorter) 3.22-3.23 [41[6]

In-1 (longer) 3.46 - 3.47 [41[6]

In-In (shortest) 3.58 [4]

I-1 (shortest) 4.44 [4]

Experimental Protocols

The determination of the orthorhombic crystal structure of indium(l) iodide relies on its
synthesis and subsequent analysis using crystallographic techniques.
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Synthesis of Indium(l) lodide

High-quality single crystals of Inl can be obtained through various methods, primarily involving
the reaction of elemental indium with iodine or an indium halide. A common laboratory-scale
synthesis is detailed below.

Objective: To synthesize crystalline indium(l) iodide.

Materials:

Indium metal (In)

lodine (I2) or Indium(lll) iodide (Inls)

Mercury(ll) iodide (Hglz2) (alternative reactant)

Quartz tube

Vacuum pump

Tube furnace

Procedure:

e Reactant Preparation: A stoichiometric amount of indium metal and either iodine or
indium(lIl) iodide is placed in a quartz tube.

o Evacuation: The tube is evacuated to create a vacuum. This prevents the oxidation of the
reactants at high temperatures.

o Heating: The sealed tube is heated in a furnace to a temperature between 300 °C and 400
°C.[1]

o Reaction with lodine: 2In + 12 - 2Inl[1]
o Reaction with Indium(lll) iodide: 2In + Inls - 3Inl[1]

o Alternative reaction with Mercury(ll) iodide at 350 °C: 2In + Hglz2 — 2Inl + Hg[1]
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o Crystal Growth: The vapor of Inl condenses on a cooler surface of the tube, forming
brownish-red plate-like crystals.[4]

 Purification (Optional): Further purification can be achieved through techniques like fractional
distillation or zone refining to obtain high-purity crystals for semiconductor applications.[3][5]

Crystallographic Characterization

The primary technique for determining the crystal structure of a material is X-ray diffraction
(XRD).

Objective: To determine the crystal structure and lattice parameters of the synthesized Inl.
Instrumentation:

¢ Single-crystal or powder X-ray diffractometer

e X-ray source (e.g., Cu Ka or Cr Ka radiation)

Procedure:

o Sample Preparation: A suitable single crystal is mounted on the goniometer of the
diffractometer. For powder XRD, the crystalline sample is finely ground and placed in a
sample holder.

o Data Collection: The sample is irradiated with a monochromatic X-ray beam. The diffraction
pattern, consisting of a set of diffraction peaks at specific angles, is recorded. Weissenberg
and powder photographs are common methods for this.[4]

o Data Analysis:
o The positions and intensities of the diffraction peaks are analyzed.
o The Miller indices (hkl) are assigned to each peak.

o The lattice parameters (a, b, ¢) and the space group are determined from the diffraction
data.
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o Advanced analysis, such as Rietveld refinement, can be used to refine the atomic
positions within the unit cell.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and structural
characterization of orthorhombic indium(l) iodide.
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Synthesis and Characterization Workflow of Inl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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